1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (4-nitrophenyl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C18H16F3N3O3/c19-18(20,21)14-2-1-3-16(12-14)22-8-10-23(11-9-22)17(25)13-4-6-15(7-5-13)24(26)27/h1-7,12H,8-11H2
• InChI Key: VNBQDMDSIVCSEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16F3N3O3
• Molecular Weight: 379.3 g/mol

Description

1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine, also known as NBD-TPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been found to have a wide range of potential applications in scientific research. One of the main applications is in the field of fluorescence microscopy, where this compound is used as a fluorescent probe to label and track specific biomolecules in living cells. This compound has also been used as a photosensitizer in photodynamic therapy, a treatment for cancer that involves the use of light to activate a photosensitizing agent to kill cancer cells.

Mechanism of Action

The mechanism of action of 1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine is related to its ability to bind to specific biomolecules and emit fluorescence when excited by light. This compound has a high affinity for lipid membranes and has been shown to accumulate in the mitochondria of living cells. This property makes this compound an ideal tool for studying mitochondrial function and dynamics.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on living cells. It is non-toxic and does not interfere with normal cellular processes. However, the accumulation of this compound in the mitochondria can affect mitochondrial function and dynamics, which can be both advantageous and disadvantageous depending on the research application.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its ability to label and track specific biomolecules in living cells without interfering with normal cellular processes. Additionally, this compound has a high signal-to-noise ratio, which makes it a reliable tool for fluorescence microscopy. However, the accumulation of this compound in the mitochondria can also be a limitation, as it can affect mitochondrial function and dynamics.

Future Directions

There are several future directions for research on 1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine. One potential application is in the field of drug discovery, where this compound can be used as a tool to study the mechanisms of action of potential drug candidates. Additionally, this compound can be modified to target specific biomolecules, which can further expand its potential applications in scientific research. Further research is also needed to fully understand the effects of this compound on mitochondrial function and dynamics.

Synthesis Methods

1-(4-nitrobenzoyl)-4-[3-(trifluoromethyl)phenyl]piperazine can be synthesized through a multistep process involving the reaction of 4-nitrobenzoic acid with 3-(trifluoromethyl)aniline to form 4-(3-(trifluoromethyl)phenyl)-4-oxobutanoic acid. This intermediate compound is then reacted with piperazine to form this compound. The synthesis method for this compound has been well-established and can be easily replicated in a laboratory setting.